4-Chloro-5-fluoro-2-methylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Chloro-5-fluoro-2-methylpyrimidine” is a chemical compound with the molecular formula C5H4ClFN2 and a molecular weight of 146.55 . . The compound is colorless or white to yellow solid or liquid .
Synthesis Analysis
While specific synthesis methods for “4-Chloro-5-fluoro-2-methylpyrimidine” were not found in the search results, fluoropyrimidines, a class of compounds to which it belongs, have been extensively studied. For instance, 5-Fluorouracil (5-FU), a widely used fluoropyrimidine, has been synthesized using various methods, including the incorporation of radioactive and stable isotopes .
Molecular Structure Analysis
The InChI code for “4-Chloro-5-fluoro-2-methylpyrimidine” is 1S/C5H4ClFN2/c1-3-8-2-4(7)5(6)9-3/h2H,1H3
. Its InChI key is QSFGQHQXDKLATK-UHFFFAOYSA-N
. The canonical SMILES structure is CC1=NC=C(C(=N1)Cl)F
.
Physical And Chemical Properties Analysis
“4-Chloro-5-fluoro-2-methylpyrimidine” has a molecular weight of 146.55 g/mol . It has a topological polar surface area of 25.8 Ų and a heavy atom count of 9 . The compound has a XLogP3-AA value of 1.7, indicating its lipophilicity . It has no hydrogen bond donors but has three hydrogen bond acceptors .
Scientific Research Applications
Organic Synthesis Intermediate
“4-Chloro-5-fluoro-2-methylpyrimidine” is a commonly used intermediate in organic synthesis . It plays a crucial role in the synthesis of various pyrimidine-based bioactive molecules .
Material Science
The compound can also be used in material science research, given its unique chemical structure .
Chromatography
In the field of chromatography, “4-Chloro-5-fluoro-2-methylpyrimidine” can be used as a standard for method development and optimization .
Analytical Chemistry
In analytical chemistry, this compound can be used as a reference material for the identification and quantification of related substances .
Pharmaceutical Research
“4-Chloro-5-fluoro-2-methylpyrimidine” can be used in pharmaceutical research for the development of new drugs .
Mechanism of Action
While the specific mechanism of action for “4-Chloro-5-fluoro-2-methylpyrimidine” was not found in the search results, fluoropyrimidines like 5-FU have been shown to inhibit RNA- and DNA-modifying enzymes . This includes thymidylate synthase (TS), which is inhibited by the 5-FU metabolite 5-fluoro-2’-deoxyuridine-5’-O-monophosphate (FdUMP) .
Safety and Hazards
Future Directions
While specific future directions for “4-Chloro-5-fluoro-2-methylpyrimidine” were not found in the search results, fluoropyrimidines like 5-FU are being studied for their potential in cancer treatment . This includes the use of polymeric fluoropyrimidines that may enable more precise use of fluoropyrimidines for cancer treatment .
properties
IUPAC Name |
4-chloro-5-fluoro-2-methylpyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClFN2/c1-3-8-2-4(7)5(6)9-3/h2H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSFGQHQXDKLATK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=N1)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClFN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40341585 |
Source
|
Record name | 4-Chloro-5-fluoro-2-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.55 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-fluoro-2-methylpyrimidine | |
CAS RN |
898044-50-3 |
Source
|
Record name | 4-Chloro-5-fluoro-2-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-5-fluoro-2-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.